Cas no 2363789-01-7 (2-bromo-3-(methyl-d3)thiophene-4,5-d2)

• Product Name: 2-bromo-3-(methyl-d3)thiophene-4,5-d2
• CAS No: 2363789-01-7
• MF: C₅H₅BrS
• MW: 182.093007802963
• CID: 6824664
• PubChem ID: 172406118
• Update Time: 2025-03-01

2-bromo-3-(methyl-d3)thiophene-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• CS-22749
• 2-bromo-3-(methyl-d3)thiophene-4,5-d2
• 2363789-01-7

• Inchi： 1S/C5H5BrS/c1-4-2-3-7-5(4)6/h2-3H,1H3/i1D3,2D,3D
• InChI Key： YYJBWYBULYUKMR-RHIBPKLGSA-N
• SMILES： BrC1=C(C([2H])([2H])[2H])C([2H])=C([2H])S1

Computed Properties

• Exact Mass: 180.96092Da
• Monoisotopic Mass: 180.96092Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 65.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 28.2Ų